Cas no 73986-42-2 (2-[benzyl(2-hydroxyethyl)amino]propan-1-ol hydrochloride)

• Product Name: 2-[benzyl(2-hydroxyethyl)amino]propan-1-ol hydrochloride
• CAS No: 73986-42-2
• MF: C₁₂H₂₀ClNO₂
• MW: 245.74570274353
• CID: 1762920
• PubChem ID: 3057201
• Update Time: 2025-04-21

2-[benzyl(2-hydroxyethyl)amino]propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[benzyl(2-hydroxyethyl)amino]propan-1-ol hydrochloride
• 1-Propanol, 2-((2-hydroxyethyl)benzylamino)-, hydrochloride
• 2-[Benzyl(2-hydroxyethyl)amino]propan-1-ol--hydrogen chloride (1/1)
• 1-Propanol, 2-(N-benzyl-N-(2-hydroxyethyl)amino)-, hydrochloride
• DTXSID60995226
• Benzylamine, N-(2-hydroxyethyl)-N-(3-hydroxy-2-propyl)-, hydrochloride
• 73986-42-2

• Inchi： 1S/C12H19NO2.ClH/c1-11(10-15)13(7-8-14)9-12-5-3-2-4-6-12;/h2-6,11,14-15H,7-10H2,1H3;1H
• InChI Key： LPIAFQMRIFLKGB-UHFFFAOYSA-N
• SMILES： Cl.OCC(C)N(CCO)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 245.1182566g/mol
• Monoisotopic Mass: 245.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7Ų